Cas no 2229416-82-2 (3-2-(methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-2-(methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid
• CAS No: 2229416-82-2
• MF: C₉H₈N₂O₄S
• MW: 240.235820770264
• CID: 6290897
• PubChem ID: 165609044
• Update Time: 2025-09-19

3-2-(methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid
• 3-[2-(methoxymethyl)-1,3-thiazol-4-yl]-1,2-oxazole-5-carboxylic acid
• 2229416-82-2
• EN300-1758791

• Inchi： 1S/C9H8N2O4S/c1-14-3-8-10-6(4-16-8)5-2-7(9(12)13)15-11-5/h2,4H,3H2,1H3,(H,12,13)
• InChI Key： ILTFXAHLXDYOMK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C(=O)O)ON=2)N=C1COC

Computed Properties

• Exact Mass: 240.02047791g/mol
• Monoisotopic Mass: 240.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-(methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid

3-2-(Methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic Acid: A Comprehensive Overview

3-2-(Methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid, also known by its CAS number NO2229416-82-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a thiazole ring fused with an oxazole moiety and a methoxymethyl substituent. The combination of these structural elements contributes to its diverse chemical properties and potential applications.

The synthesis of 3-2-(Methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity, making this compound more accessible for research and industrial applications. The use of microwave-assisted synthesis and catalytic systems has been particularly promising in this regard.

One of the most notable aspects of this compound is its biological activity. Research has demonstrated that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for drug development in the treatment of chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer therapy.

The structural versatility of NO2229416-82-carboxylic acid allows for further functionalization, enabling the creation of derivative compounds with enhanced bioavailability and efficacy. For instance, the introduction of lipophilic groups has been shown to improve the compound's ability to cross cellular membranes, thereby increasing its therapeutic potential.

In terms of industrial applications, this compound has found use in the development of advanced materials and sensors. Its ability to form stable complexes with metal ions makes it a valuable component in the design of coordination polymers and molecular recognition systems.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugated system within the molecule plays a critical role in its electronic properties, which are essential for its catalytic activity in certain reactions.

In conclusion, 3-(Methoxymethyl)-1,3-thiazol-4-y-carboxylic acid represents a multifaceted compound with a wide range of applications across various scientific disciplines. Ongoing research continues to uncover new aspects of its chemistry and biology, underscoring its importance as a valuable tool in modern science.